![molecular formula C10H6F2N2O2 B2643074 7-(Difluoromethyl)quinoxaline-5-carboxylic acid CAS No. 2248317-64-6](/img/structure/B2643074.png)
7-(Difluoromethyl)quinoxaline-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-(Difluoromethyl)quinoxaline-5-carboxylic acid is a nitrogen-containing heterocyclic compound with the chemical formula C9H4F2N2O2. It belongs to the quinoxaline family and has diverse pharmaceutical and industrial applications. Quinoxalines can be synthesized using green chemistry principles, making them environmentally friendly. Notably, several quinoxaline-containing drugs, such as Olaquindox, Echinomycin, Atinoleutin, Levomycin, and Carbadox, are currently used as antibiotics in the market .
Synthesis Analysis
Quinoxaline derivatives can be synthesized through various methods. One notable approach involves the spontaneous condensation reaction between o-phenylene diamines and 1,2-dicarbonyl compounds, resulting in the formation of quinoxaline. This white crystalline powder occurs widely in natural products and pharmaceutical ingredients .
Additionally, recent research has explored regioselective synthesis methods for 5-difluoromethyl- and 7-difluoromethyl-substituted pyrazolo[1,5-a]pyrimidines, which may provide insights into the synthesis of related quinoxaline derivatives .
Chemical Reactions Analysis
- Anti-Cancer & Anti-Proliferative Activity : Research suggests that certain quinoxaline derivatives possess anti-cancer properties, although further investigation is needed .
- Anti-Microbial Activity : Quinoxaline compounds have been explored for their antimicrobial potential against various bacterial strains .
- Anti-Convulsant Activity : Some quinoxaline derivatives show promise in managing convulsive disorders .
- Anti-Tuberculosis Activity : Quinoxalines have been investigated as potential agents against tuberculosis .
- Anti-Malarial Activity : Although not extensively studied, quinoxaline derivatives may exhibit anti-malarial effects .
- Anti-HIV Activity : Certain quinoxaline compounds have demonstrated inhibitory effects against HIV .
- Anti-Inflammatory, Anti-Oxidant, and Other Activities : Quinoxalines may also impact inflammation, oxidative stress, and other biological processes .
Properties
IUPAC Name |
7-(difluoromethyl)quinoxaline-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F2N2O2/c11-9(12)5-3-6(10(15)16)8-7(4-5)13-1-2-14-8/h1-4,9H,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPQQTQCAYKQABG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=CC(=CC2=N1)C(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.